Cas no 2194902-11-7 (1-(4-chlorobenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine)

• Product Name: 1-(4-chlorobenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine
• CAS No: 2194902-11-7
• MF: C₁₄H₁₄ClNO₂S₂
• MW: 327.849460124969
• CID: 5337870
• Update Time: 2025-05-20

1-(4-chlorobenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-((4-chlorophenyl)sulfonyl)-3-(thiophen-3-yl)pyrrolidine
• 1-(4-chlorophenyl)sulfonyl-3-thiophen-3-ylpyrrolidine
• 1-(4-chlorobenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine

• Inchi： 1S/C14H14ClNO2S2/c15-13-1-3-14(4-2-13)20(17,18)16-7-5-11(9-16)12-6-8-19-10-12/h1-4,6,8,10-11H,5,7,9H2
• InChI Key： RGPLRXMLMPLDML-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCC(C2=CSC=C2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 429
• XLogP3: 3.3
• Topological Polar Surface Area: 74

Additional information on 1-(4-chlorobenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine

Introduction to 1-(4-chlorobenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine (CAS No. 2194902-11-7)

1-(4-chlorobenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine, identified by its CAS number 2194902-11-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic sulfonamides, characterized by its pyrrolidine core fused with a thiophene ring and a 4-chlorobenzenesulfonyl group. The unique structural arrangement of this molecule imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The 4-chlorobenzenesulfonyl moiety in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. Sulfonamides are well-known for their biological activity, often serving as key pharmacophores in antibiotics, diuretics, and anti-inflammatory agents. The introduction of a chlorine substituent at the para position of the benzene ring enhances electrophilicity, facilitating interactions with biological targets such as enzymes and receptors. This feature is particularly relevant in designing molecules with improved binding affinity and selectivity.

The thiophen-3-yl group contributes to the compound's aromaticity and electron-rich nature, which can influence its reactivity and metabolic stability. Thiophenes are widely recognized for their role in various therapeutic applications, including antiviral, anti-inflammatory, and anticancer agents. The combination of a pyrrolidine scaffold with a thiophene ring creates a versatile platform for structural modifications, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1-(4-chlorobenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine as a lead compound for further optimization. Studies have demonstrated that this molecule exhibits inhibitory activity against certain enzymes implicated in metabolic disorders and cancer pathways. The sulfonamide moiety is particularly effective in disrupting enzyme-substrate interactions, while the thiophene ring enhances solubility and cell membrane permeability.

In vitro studies have shown that derivatives of this compound exhibit promising antitumor properties by targeting key signaling pathways involved in cell proliferation and apoptosis. The 4-chlorobenzenesulfonyl group has been identified as a critical determinant of its cytotoxic effects, while the thiophen-3-yl moiety contributes to its ability to cross cell membranes efficiently. These findings align with recent research emphasizing the importance of heterocyclic sulfonamides in developing next-generation therapeutics.

The synthesis of 1-(4-chlorobenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine involves multi-step organic reactions, including sulfonylation, cyclization, and functional group interconversion. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity. These techniques ensure that the final product meets stringent quality standards required for preclinical and clinical evaluations.

Current research is focused on exploring the pharmacological profile of this compound through high-throughput screening (HTS) campaigns. The integration of machine learning algorithms has accelerated the identification of novel derivatives with enhanced potency and reduced toxicity. Early-phase trials are underway to assess its efficacy in treating neurological disorders, where sulfonamides have shown preliminary promise.

The structural features of 1-(4-chlorobenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine make it an attractive scaffold for drug design innovation. By leveraging computational tools to predict binding interactions with biological targets, researchers can systematically modify key functional groups to optimize therapeutic outcomes. The synergistic effects of the pyrrolidine-thiophene sulfonamide combination offer a rich foundation for developing multifunctional drugs capable of addressing complex diseases.

Future directions in this field include investigating the compound's role in modulating immune responses and its potential as an adjuvant therapy alongside existing treatments. The growing body of evidence supporting sulfonamide-based therapeutics underscores the significance of compounds like 1-(4-chlorobenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine in advancing medical science. Collaborative efforts between academia and industry are essential to translate these findings into viable clinical candidates.